Cas no 1172887-37-4 (2-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 2-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-1,3-benzothiazole
• CAS No: 1172887-37-4
• MF: C₂₁H₂₁N₅OS
• MW: 391.489342451096
• CID: 847621
• Update Time: 2025-08-10

2-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[4-[(1-methyl-1H-benzimidazol-2-yl)methyl]-1-piperazinyl]-
• VU0649051-1
• benzo[d]thiazol-2-yl(4-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)methanone
• 2-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-1,3-benzothiazole

• Inchi： 1S/C21H21N5OS/c1-24-17-8-4-2-6-15(17)22-19(24)14-25-10-12-26(13-11-25)21(27)20-23-16-7-3-5-9-18(16)28-20/h2-9H,10-14H2,1H3
• InChI Key： HSJIWTNQTZJLKV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CCN(CC2=NC3C=CC=CC=3N2C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 569
• Topological Polar Surface Area: 82.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-1,3-benzothiazole

Compound CAS No 1172887-37-4: 2-{4-[(1-Methyl-1H-1,3-Benzodiazol-2-Yl)Methyl]Piperazine-1-Carbonyl}-1,3-Benzothiazole

The compound with CAS No 1172887-37-4, named 2-{4-[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]piperazine-1-carbonyl}-1,3-benzothiazole, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and structural versatility. The molecule incorporates two key heterocyclic systems: benzodiazole and benzothiazole, both of which are known for their aromaticity and ability to participate in various chemical reactions.

The benzodiazole moiety in this compound is a fused bicyclic structure consisting of a benzene ring and a diazole ring. The diazole ring contains two nitrogen atoms, which can exhibit various electronic properties depending on the substituents attached. In this case, the benzodiazole is further substituted with a methyl group at the 1-position, enhancing its stability and reactivity. The benzothiazole component is another fused bicyclic system, comprising a benzene ring and a thiazole ring. The thiazole ring contains both sulfur and nitrogen atoms, contributing to the compound's unique electronic and structural characteristics.

The integration of these two heterocyclic systems in the molecule creates a complex yet highly functional structure. The piperazine ring, which is attached to the benzothiazole moiety via a carbonyl group, adds further complexity to the molecule. Piperazine is a six-membered ring containing two nitrogen atoms, known for its ability to form hydrogen bonds and act as a linker in various chemical frameworks. The presence of piperazine in this compound suggests potential applications in drug design, where such linkers are often used to enhance bioavailability and target specificity.

Recent studies have highlighted the importance of such heterocyclic compounds in the field of medicinal chemistry. For instance, compounds containing benzodiazole and benzothiazole moieties have been explored for their potential as anti-inflammatory agents, antioxidants, and even as components in anticancer drugs. The ability of these structures to interact with biological targets through various non-covalent interactions makes them valuable candidates for drug development.

In addition to its medicinal applications, this compound may also find uses in materials science. The aromatic nature of the benzodiazole and benzothiazole rings could make them suitable for applications in organic electronics, such as in the development of new semiconductors or light-emitting materials. Recent advancements in organic electronics have emphasized the need for stable and efficient organic semiconductors, and molecules like this one could play a crucial role in meeting these demands.

From a synthetic standpoint, the preparation of this compound likely involves a series of carefully designed reactions to assemble the various components into the final structure. The synthesis may include steps such as nucleophilic aromatic substitution, coupling reactions, or cyclization processes. Researchers interested in synthesizing similar compounds would need to consider factors such as regioselectivity, stereochemistry, and reaction conditions to achieve high yields and purity.

Furthermore, computational studies using techniques like density functional theory (DFT) could provide valuable insights into the electronic properties of this compound. Understanding its frontier molecular orbitals could help predict its reactivity towards various chemical species and guide its application in different fields. Additionally, spectroscopic techniques such as NMR and IR spectroscopy could be employed to confirm the structure and purity of the synthesized compound.

In conclusion, CAS No 1172887-37-4 represents a fascinating example of how complex heterocyclic compounds can be designed for diverse applications across multiple scientific disciplines. Its unique structure combining benzodiazole, benzothiazole, and piperazine moieties positions it as a promising candidate for future research in medicinal chemistry, materials science, and beyond.